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Compound of Interest

Compound Name: L-369

Cat. No.: B15575614 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety protocols and logistical plans for L-369, also known as Ketamine Hydrochloride (CL-
369). Adherence to these guidelines is critical for personnel safety and regulatory compliance.

Quantitative Data Summary
A comprehensive understanding of the physical and toxicological properties of a substance is

the foundation of safe laboratory practices. The following table summarizes key quantitative

data for Ketamine Hydrochloride.

Property Value Reference

Molecular Formula C₁₃H₁₆ClNO・HCl [1][2]

Molecular Weight 274.19 g/mol [1]

Melting Point 258-265 °C (496.4-509 °F) [1][2]

Appearance White crystalline solid [1][2]

Solubility Soluble in water [1]

pH (aqueous solution) 3.5 - 5.5 [1]

Oral LD50 (Rat) 477 mg/kg [3]

Intraperitoneal LD50 (Rat) 224 mg/kg [3]
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Hazard Identification and Personal Protective
Equipment (PPE)
Ketamine Hydrochloride is classified as harmful if swallowed or inhaled and causes skin and

serious eye irritation.[3] It is also suspected of damaging fertility or the unborn child and may

cause damage to organs through prolonged or repeated exposure.[3][4] Therefore, appropriate

personal protective equipment is mandatory.

Recommended Personal Protective Equipment:

Eye Protection: Safety glasses with side shields or goggles are required.[5][6] A face shield

should be worn if there is a potential for splashes.[5]

Skin Protection: A lab coat or work uniform is necessary.[5][6] Consider additional protective

garments like sleevelets or aprons for tasks with a higher risk of exposure.[5]

Hand Protection: Chemical-resistant gloves (e.g., disposable nitrile, neoprene, or natural

rubber) are required.[6] Double gloving may be necessary for certain procedures.[5]

Respiratory Protection: Use in a well-ventilated area. If engineering controls are insufficient

or during tasks that may generate aerosols, a NIOSH/MSHA approved respirator should be

worn.[5]
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Hazard Assessment

PPE Selection

Procedure

Start: Handling L-369

Assess Risk of Exposure
(Splash, Aerosol, Dust)

Eye Protection:
Safety Glasses/Goggles

Face Shield (if splash risk)

Hand Protection:
Chemical-Resistant Gloves

(Nitrile, Neoprene)

Body Protection:
Lab Coat

Additional garments as needed

Respiratory Protection:
Well-ventilated area

Respirator (if aerosol/dust risk)

Don Appropriate PPE

Handle L-369

Doff and Dispose of PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

PPE selection workflow for handling L-369.
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Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly.[7] Work in a designated area, preferably a

chemical fume hood, especially when handling the solid form or preparing solutions.[7]

Weighing and Transfer: When weighing the solid material, do so in a fume hood or a

ventilated balance enclosure to minimize inhalation exposure. Use appropriate tools

(spatulas, etc.) to handle the compound and avoid creating dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Spill Management: In case of a spill, evacuate the area if necessary. For small spills, absorb

the material with an inert absorbent and place it in a sealed container for disposal.[5] Ensure

adequate ventilation. Do not allow the product to enter drains.[2]

Hygiene: Always wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[7] Do not eat, drink, or smoke in the laboratory.[2]

Disposal Plan:

Ketamine is a DEA Schedule III controlled substance, and its disposal must be documented

and performed in compliance with all federal, state, and local regulations.[6][8]

Render Non-Retrievable: Unused or expired ketamine must be rendered "non-retrievable."

This can be achieved by mixing it with an unappealing substance like coffee grounds or cat

litter in a sealed container.[1]

Reverse Distributor: The preferred method for the disposal of controlled substances is

through a DEA-registered reverse distributor.[8][9] This requires specific paperwork,

including a DEA Form 41 for destruction, which the reverse distributor will typically handle.[8]

Wastage: For residual amounts in syringes after a procedure ("wastage"), these should be

collected in a designated "slurry bottle" and documented on a controlled substance disposal
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form.[10]

Empty Containers: Empty vials should have their labels removed or defaced and can then be

disposed of in the appropriate waste stream (e.g., red bag biohazardous waste).[9] The

disposal of the empty container must be recorded.[9]

Prohibited Disposal: Do not flush ketamine down the sink or dispose of it in the regular trash

unless it has been rendered non-retrievable.[1]
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Disposal Initiation

Disposal Method

Documentation

Unused/Expired L-369

Contact DEA-Registered
Reverse Distributor
(Preferred Method)

On-Site Inactivation
(If Reverse Distributor is not available)

Document Disposal
(DEA Form 41, etc.)

Mix with unappealing substance
(e.g., coffee grounds)

Seal in a container

Dispose in regular trash

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15575614?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575614?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. spectrumchemical.com [spectrumchemical.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. merck.com [merck.com]

5. merck.com [merck.com]

6. ehs.ucr.edu [ehs.ucr.edu]

7. Laboratory Safety guidelines and Personal protection equipment (PPE) | Safety | Tel Aviv
University [en-med.tau.ac.il]

8. Controlled Substance Disposal: Ensuring Safe Pharmaceutical Waste Management |
Stericycle [stericycle.com]

9. unthsc.edu [unthsc.edu]

10. Controlled Substances | Environmental Health & Safety Office | University of Minnesota
Duluth [ehso.d.umn.edu]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling L-369
(Ketamine Hydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575614#personal-protective-equipment-for-
handling-l-369]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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